Cas no 204382-04-7 (2-Azabicyclo[2.2.1]heptane-3-methanol,2-(1-methylethyl)-, (1S,3R,4R)-)

• Product Name: 2-Azabicyclo[2.2.1]heptane-3-methanol,2-(1-methylethyl)-, (1S,3R,4R)-
• CAS No: 204382-04-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 241333
• PubChem ID: 10844860
• Update Time: 2025-04-19

2-Azabicyclo[2.2.1]heptane-3-methanol,2-(1-methylethyl)-, (1S,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-3-methanol,2-(1-methylethyl)-, (1S,3R,4R)-
• 2-Azabicyclo[2.2.1]heptane-3-methanol,2-(1-methylethyl)-, (1S-exo)- (9CI)
• 204382-04-7
• 2-Azabicyclo[2.2.1]heptane-3-methanol,2-(1-methylethyl)-,(1s-exo)-(9ci)

• Inchi： 1S/C10H19NO/c1-7(2)11-9-4-3-8(5-9)10(11)6-12/h7-10,12H,3-6H2,1-2H3/t8-,9+,10+/m1/s1
• InChI Key： BTVUSALZDDJPFW-UTLUCORTSA-N
• SMILES： OC[C@H]1[C@@H]2CC[C@@H](C2)N1C(C)C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.5Ų